3-Hydroxy-6-methoxy-quinoline-4-carbaldehyde

• Molecular Formula: C11H9NO3
• Molecular Weight: 203.19 g/mol
• IUPAC Name: 3-hydroxy-6-methoxyquinoline-4-carbaldehyde
• InChI: InChI=1S/C11H9NO3/c1-15-7-2-3-10-8(4-7)9(6-13)11(14)5-12-10/h2-6,14H,1H3
• InChI Key: CMCYMGMDZHKJTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=CN=C2C=C1)O)C=O

Description

3-Hydroxy-6-methoxy-quinoline-4-carbaldehyde is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Manganese dioxide (650 mg, 7.5 mmol, 10.0 eq) is added at room temperature to a stirred solution of 4-hydroxymethyl-6-methoxy-quinoline-3-ol (220 mg, 0.75 mmol, 1.0 eq) in acetone (30 mL). After 2 hours stirring at room temperature, the reaction mixture is filtered through decalite and the filtrate is concentrated to give a residue that is purified by column chromatography (silica gel, eluent: hexane:acetone, 1:1, v/v) to afford 3-hydroxy-6-methoxy-quinoline-4-carbaldehyde as a yellow solid (85 mg, 34% yield).